Cas no 89814-64-2 (1-Propanamine, 2-methyl-N-nitro-)

1-Propanamine, 2-methyl-N-nitro- structure
89814-64-2 structure
Product Name:1-Propanamine, 2-methyl-N-nitro-
CAS No:89814-64-2
MF:C4H10N2O2
MW:118.134400844574
CID:588337
PubChem ID:71326340
Update Time:2025-04-19

1-Propanamine, 2-methyl-N-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 2-methyl-N-nitro-
    • N-(2-methylpropyl)nitramide
    • 89814-64-2
    • DTXSID50755558
    • isobutyl-N-nitroamine
    • Inchi: 1S/C4H10N2O2/c1-4(2)3-5-6(7)8/h4-5H,3H2,1-2H3
    • InChI Key: UGUFBDAWRGLNQK-UHFFFAOYSA-N
    • SMILES: [O-][N+](NCC(C)C)=O

Computed Properties

  • Exact Mass: 118.074227566g/mol
  • Monoisotopic Mass: 118.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.8Ų
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